N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2,2-dimethylbutanamide

• IUPAC Name: N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-2,2-dimethylbutanamide
• InChI: InChI=1S/C10H17N3OS2/c1-5-10(3,4)7(14)11-8-12-13-9(16-8)15-6-2/h5-6H2,1-4H3,(H,11,12,14)
• InChI Key: RQVYQAYHSHSZJP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)C(=O)NC1=NN=C(S1)SCC
• Molecular Formula: C10H17N3OS2
• Molecular Weight: 259.4 g/mol

Description

N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2,2-dimethylbutanamide is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2,2-dimethylbutanamide is not fully understood. However, it is believed to work by inhibiting the activity of enzymes that are essential for the growth and survival of bacteria, fungi, and cancer cells. This leads to the death of these cells and the inhibition of their growth.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects. In studies conducted on animals, it has been found to have low toxicity levels, making it a potential candidate for use in humans. It has also been found to have anti-inflammatory properties, making it a potential candidate for the development of new anti-inflammatory drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2,2-dimethylbutanamide is its broad-spectrum antibacterial and antifungal activity. This makes it a potential candidate for the development of new antibiotics that can be used to treat a range of bacterial and fungal infections. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in the development of new drugs.

Future Directions

There are several future directions for the study of N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2,2-dimethylbutanamide. One of the main areas of research is the development of new antibiotics and antifungal agents based on this compound. Another area of research is the development of new cancer treatments based on its ability to inhibit the growth of cancer cells. Additionally, there is ongoing research into the use of this compound as a potential insecticide and anti-inflammatory agent.
Conclusion
In conclusion, this compound is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields. Its broad-spectrum antibacterial and antifungal activity, as well as its potential use in treating cancer and as an insecticide and anti-inflammatory agent, make it a promising candidate for the development of new drugs. However, further research is needed to fully understand its mechanism of action and optimize its use in these applications.

Scientific Research Applications

N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2,2-dimethylbutanamide has been studied extensively for its potential applications in various fields. In the field of medicine, it has been found to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics. It has also been studied for its potential use in treating cancer, as it has been found to inhibit the growth of cancer cells.
In addition to its medical applications, this compound has also been studied for its potential use in the field of agriculture. It has been found to have insecticidal properties, making it a potential candidate for the development of new pesticides.